Cas no 1314355-04-8 (4-Bromo-3-cyclopropylpyridine)

• Product Name: 4-Bromo-3-cyclopropylpyridine
• CAS No: 1314355-04-8
• MF: C₈H₈BrN
• MW: 198.059821128845
• CID: 4587980
• Update Time: 2025-10-28

4-Bromo-3-cyclopropylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-cyclopropylpyridine
• AT10334
• J3.632.577A
• 4-Bromo-3-cyclopropylpyridine

• Inchi： 1S/C8H8BrN/c9-8-3-4-10-5-7(8)6-1-2-6/h3-6H,1-2H2
• InChI Key： KGXWXQPTLAZJLH-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Bromo-3-cyclopropylpyridine

Research Briefing on 4-Bromo-3-cyclopropylpyridine (CAS: 1314355-04-8) in Chemical Biology and Pharmaceutical Applications

4-Bromo-3-cyclopropylpyridine (CAS: 1314355-04-8) has emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This heterocyclic compound, featuring a bromine substituent at the 4-position and a cyclopropyl group at the 3-position of the pyridine ring, exhibits unique electronic properties that make it valuable for drug discovery programs. Recent studies have highlighted its potential in the development of kinase inhibitors and other therapeutic agents targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 4-Bromo-3-cyclopropylpyridine as a building block for novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's structural features allowed for efficient derivatization through cross-coupling reactions, enabling the rapid generation of diverse compound libraries. The study reported improved selectivity profiles compared to earlier generation inhibitors, with particular advantages in avoiding off-target effects against other kinases in the Tec family.

Recent synthetic methodology developments have expanded the applications of 1314355-04-8 in medicinal chemistry. A 2024 publication in Organic Letters described a novel palladium-catalyzed cyanation protocol that maintains the integrity of the cyclopropyl ring while allowing conversion of the bromo substituent to various functional groups. This advancement addresses previous challenges in modifying the 4-position without compromising the strained cyclopropyl moiety, which is crucial for maintaining biological activity in many target compounds.

The compound's role in central nervous system (CNS) drug development has gained attention following preclinical studies of its derivatives as potential treatments for neurodegenerative diseases. Research teams have reported that 4-Bromo-3-cyclopropylpyridine-derived compounds show improved blood-brain barrier penetration compared to simpler pyridine analogs, attributed to the cyclopropyl group's influence on molecular properties. Several patent applications filed in 2023-2024 describe derivatives of 1314355-04-8 as promising candidates for α-synuclein aggregation inhibitors in Parkinson's disease therapy.

Analytical characterization of 4-Bromo-3-cyclopropylpyridine has advanced significantly, with recent studies employing advanced NMR techniques and X-ray crystallography to elucidate its conformational preferences. These structural insights have informed computational modeling approaches that predict interaction patterns with biological targets. Notably, the compound's ability to participate in both hydrophobic interactions (via the cyclopropyl group) and halogen bonding (through the bromine atom) makes it particularly versatile in molecular design.

Manufacturing and scale-up processes for 1314355-04-8 have seen improvements in the past two years, with several contract research organizations reporting optimized synthetic routes that reduce heavy metal residues and improve overall yields. These developments have increased the compound's availability for pharmaceutical research while maintaining compliance with increasingly stringent regulatory requirements for starting materials in drug synthesis.

Looking forward, the unique properties of 4-Bromo-3-cyclopropylpyridine position it as a valuable scaffold for addressing current challenges in drug discovery, particularly in the areas of targeted protein degradation and covalent inhibitor design. Ongoing research is exploring its incorporation into PROTAC molecules and other bifunctional compounds, leveraging both its synthetic accessibility and favorable physicochemical properties for innovative therapeutic approaches.